molecular formula C8H7BrN2O3 B14824686 3-Bromo-5-cyclopropoxy-2-nitropyridine

3-Bromo-5-cyclopropoxy-2-nitropyridine

Cat. No.: B14824686
M. Wt: 259.06 g/mol
InChI Key: AOTIEMZBGMYAAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-5-cyclopropoxy-2-nitropyridine is a substituted pyridine derivative featuring a bromine atom at the 3-position, a cyclopropoxy group at the 5-position, and a nitro group at the 2-position. The pyridine ring’s aromaticity, combined with these substituents, confers distinct electronic and steric properties. The bromine atom enhances reactivity in cross-coupling reactions, while the nitro group acts as a strong electron-withdrawing moiety, directing further electrophilic substitutions. The cyclopropoxy group introduces steric bulk and electron-donating effects via its ether oxygen, influencing solubility and stability in organic media. This compound is hypothesized to serve as a key intermediate in pharmaceutical and agrochemical synthesis, particularly where cyclopropane-containing motifs are desired .

Properties

Molecular Formula

C8H7BrN2O3

Molecular Weight

259.06 g/mol

IUPAC Name

3-bromo-5-cyclopropyloxy-2-nitropyridine

InChI

InChI=1S/C8H7BrN2O3/c9-7-3-6(14-5-1-2-5)4-10-8(7)11(12)13/h3-5H,1-2H2

InChI Key

AOTIEMZBGMYAAL-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC(=C(N=C2)[N+](=O)[O-])Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-cyclopropoxy-2-nitropyridine typically involves the nitration of 3-bromo-5-cyclopropoxypyridine. The nitration reaction can be carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to introduce the nitro group at the 2-position .

Industrial Production Methods

Industrial production methods for 3-Bromo-5-cyclopropoxy-2-nitropyridine may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-cyclopropoxy-2-nitropyridine undergoes various types of chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

3-Bromo-5-cyclopropoxy-2-nitropyridine has several applications in scientific research, including:

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxy-2-nitropyridine involves its interaction with specific molecular targets and pathways. The nitro group can participate in redox reactions, while the bromine and cyclopropoxy groups can influence the compound’s binding affinity and specificity towards its targets. Detailed studies on its molecular interactions and pathways are essential to fully understand its effects .

Comparison with Similar Compounds

Table 1: Substituent Comparison

Compound Name Substituents (Position) Molecular Formula Key Properties
3-Bromo-5-cyclopropoxy-2-nitropyridine Br (3), -O-C3H5 (5), -NO2 (2) C8H7BrN2O3 High steric bulk; moderate electron donation (cyclopropoxy)
3-Bromo-2-hydroxy-5-nitropyridine Br (3), -OH (2), -NO2 (5) C5H3BrN2O3 Hydrogen-bonding capacity (hydroxyl); stronger acidity
2-Bromo-5-nitropyridine Br (2), -NO2 (5) C5H3BrN2O2 Planar structure; nitro group meta-directs reactions
5-Bromo-2-methoxy-3-nitropyridine Br (5), -OCH3 (2), -NO2 (3) C6H5BrN2O3 Electron-donating methoxy enhances ring activation
2-Amino-5-bromo-3-nitropyridine Br (5), -NH2 (2), -NO2 (3) C5H4BrN3O2 Amino group enables nucleophilic substitutions

Key Observations :

  • Electronic Effects : The nitro group at the 2-position (vs. 3 or 5 in other compounds) alters the electron density distribution, directing electrophiles to specific ring positions. Cyclopropoxy’s electron-donating nature may partially counteract the nitro group’s electron withdrawal, affecting redox properties .

Table 2: Reactivity Comparison

Compound Reactivity Profile Applications
3-Bromo-5-cyclopropoxy-2-nitropyridine Bromine participates in Suzuki couplings; nitro group reducible to amine Drug intermediates (e.g., cyclopropane-containing APIs)
3-Bromo-2-hydroxy-5-nitropyridine Hydroxyl group undergoes etherification or oxidation Ligand synthesis; coordination chemistry
2-Bromo-5-nitropyridine Bromine substitution at 2-position; nitro stabilizes intermediates Agrochemical precursors
5-Bromo-2-methoxy-3-nitropyridine Methoxy group facilitates demethylation or alkylation Photoactive materials

Reactivity Insights :

  • Cross-Coupling : The bromine in 3-Bromo-5-cyclopropoxy-2-nitropyridine is sterically shielded by the cyclopropoxy group, requiring optimized catalytic conditions (e.g., Pd/XPhos systems) compared to less hindered analogs .
  • Nitro Group Reduction : The nitro group’s position adjacent to bromine may lead to regioselective reduction pathways, yielding amines for further functionalization .

Table 3: Hazard Comparison

Compound Hazards (Based on Analog Data)
3-Bromo-5-cyclopropoxy-2-nitropyridine Likely irritant (similar to bromonitropyridines); stable under inert conditions
2-Bromo-5-nitropyridine Skin/eye irritant; moisture-sensitive
3-Bromo-2-methyl-5-nitropyridine Combustible solid; releases toxic fumes upon decomposition

Safety Notes: Cyclopropoxy-containing compounds may exhibit unique stability profiles due to ring strain, requiring storage in anhydrous environments .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.